Cas no 1805628-31-2 (Ethyl 2-cyano-3-difluoromethoxy-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-3-difluoromethoxy-6-(trifluoromethyl)benzoate
• CAS No: 1805628-31-2
• MF: C₁₂H₈F₅NO₃
• MW: 309.188840866089
• CID: 4956086
• Update Time: 2025-07-17

Ethyl 2-cyano-3-difluoromethoxy-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethoxy-6-(trifluoromethyl)benzoate

• Inchi： 1S/C12H8F5NO3/c1-2-20-10(19)9-6(5-18)8(21-11(13)14)4-3-7(9)12(15,16)17/h3-4,11H,2H2,1H3
• InChI Key： UNVFPVKBRICHFG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)C=1C(=O)OCC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-difluoromethoxy-6-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 2-cyano-3-difluoromethoxy-6-(trifluoromethyl)benzoate (CAS No. 1805628-31-2)

Ethyl 2-cyano-3-difluoromethoxy-6-(trifluoromethyl)benzoate (CAS No. 1805628-31-2) is a highly specialized fluorinated benzoate derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining cyano, difluoromethoxy, and trifluoromethyl functional groups, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, owing to its ability to modulate electronic and steric effects in target compounds.

The growing demand for fluorinated compounds in drug discovery and crop protection has propelled the relevance of Ethyl 2-cyano-3-difluoromethoxy-6-(trifluoromethyl)benzoate. Fluorine incorporation is a key strategy in modern medicinal chemistry, as it enhances metabolic stability, bioavailability, and binding affinity. This aligns with current trends in the pharmaceutical industry, where fluorinated intermediates are frequently searched in databases like PubChem and Reaxys. The compound's CAS No. 1805628-31-2 is often queried by chemists seeking reliable suppliers or spectroscopic data, highlighting its niche but critical role in R&D.

From a synthetic perspective, the cyano and trifluoromethyl groups in this ester derivative offer versatile reactivity. The cyano group can be hydrolyzed to carboxylic acids or reduced to amines, while the trifluoromethyl moiety provides lipophilicity and electron-withdrawing effects. Such features make it valuable for constructing heterocyclic scaffolds, a hot topic in fragment-based drug design. Recent publications on fluorinated building blocks often cite similar structures, underscoring the compound's utility in optimizing lead candidates.

In agrochemical applications, Ethyl 2-cyano-3-difluoromethoxy-6-(trifluoromethyl)benzoate may serve as a precursor for herbicides or fungicides. The difluoromethoxy group is known to improve pesticidal activity by enhancing membrane permeability. With the rise of sustainable agriculture and green chemistry, researchers are exploring eco-friendly fluorination methods to produce such intermediates—a trend reflected in Google Scholar metrics and patent filings. The compound's structural motifs align with USDA and EPA guidelines for reduced environmental persistence.

Analytical characterization of CAS No. 1805628-31-2 typically involves GC-MS, NMR (¹⁹F and ¹H), and HPLC. These techniques confirm the purity and identity of the material, which is crucial for reproducibility in academic and industrial settings. Laboratories frequently search for spectral data and synthetic protocols to accelerate workflow integration. The ester's stability under ambient conditions also makes it a practical choice for storage and shipping, addressing common logistical concerns in chemical procurement.

Looking ahead, the demand for multifluorinated benzoates like this compound is expected to rise, driven by innovations in precision medicine and crop science. Its compatibility with cross-coupling reactions and biocatalysis further expands its potential. As AI-driven molecular modeling gains traction, compounds with defined steric and electronic profiles—such as Ethyl 2-cyano-3-difluoromethoxy-6-(trifluoromethyl)benzoate—will likely see increased virtual screening applications, merging computational and experimental approaches in modern chemistry.